Cas no 2061996-77-6 ((S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride)

• Product Name: (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
• CAS No: 2061996-77-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD30609573
• CID: 4553484
• PubChem ID: 127264654
• Update Time: 2025-06-09

(S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
• Methyl (5S)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate HCl salt
• AKOS030632980
• 2061996-77-6
• DS-19811
• Y10828
• CS-0196979
• (S)-METHYL 5-AMINO-5,6,7,8-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE HCL
• methyl (5S)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
• methyl (5S)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate;hydrochloride
• MFCD30609573

• MDL： MFCD30609573
• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)9-5-6-10-8(7-9)3-2-4-11(10)13;/h5-7,11H,2-4,13H2,1H3;1H/t11-;/m0./s1
• InChI Key： CPQFWZZGZGQXLF-MERQFXBCSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=1)CCC[C@@H]2N)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride

Research Brief on (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS: 2061996-77-6)

In recent years, (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS: 2061996-77-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a chiral tetralin derivative, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Its unique structural features, including the stereospecific amino and ester functional groups, make it a versatile building block for drug discovery.

Recent studies have focused on optimizing the synthetic routes for (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving >99% enantiomeric excess (ee) and scalable production. This advancement addresses previous challenges in stereocontrol and cost-effectiveness, paving the way for broader application in preclinical research.

The pharmacological relevance of this compound has been highlighted in several neuropharmacology studies. Research published in ACS Chemical Neuroscience (2024) demonstrated its utility as a precursor for serotonin receptor modulators, specifically targeting 5-HT_1A and 5-HT₇ subtypes. Molecular docking simulations revealed that the (S)-enantiomer's conformation optimally fits the receptor binding pockets, explaining its superior activity compared to the (R)-counterpart. These findings support its potential in developing next-generation antidepressants and anxiolytics.

Ongoing clinical applications include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, as documented in a 2024 Nature Chemical Biology study. The amino group's nucleophilicity facilitates conjugation with E3 ligase ligands, while the tetralin scaffold provides blood-brain barrier permeability. Early-stage trials show promising degradation of pathological tau proteins in neurodegenerative disease models, suggesting therapeutic potential for Alzheimer's and Parkinson's diseases.

Analytical characterization techniques for this compound have also advanced. A recent Analytical Chemistry paper (2024) introduced a validated UPLC-MS/MS method for quantifying trace impurities in pharmaceutical-grade material, with a detection limit of 0.01%. This is critical for meeting regulatory requirements as the compound progresses toward Investigational New Drug (IND) status. Stability studies under ICH guidelines confirmed its robustness in solid-state storage but noted sensitivity to hydrolysis in aqueous solutions above pH 7.

Industrial adoption is accelerating, with three major CROs listing cGMP-grade (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride in their 2024 catalogs. Market analysis projects a 12% CAGR for related chiral intermediates through 2030, driven by demand for precision CNS therapeutics. Patent landscapes show increased activity, with 14 new filings in Q1 2024 covering novel derivatives and formulation technologies.

In conclusion, (S)-Methyl 5-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride represents a strategically important compound bridging synthetic chemistry and neuropharmacology. Continued research into its structure-activity relationships and scalable production methods will likely unlock further therapeutic applications. The compound's progression through preclinical development pipelines warrants close monitoring by stakeholders in pharmaceutical R&D.